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Introduction
β-lactamases are a major cause of bacterial resistance to β-lactam antibiotics. These enzymes

inactivate antibiotics like penicillins and cephalosporins by hydrolyzing the amide bond in the β-

lactam ring.[1][2][3][4] The quantitative analysis of β-lactamase activity is crucial for

understanding resistance mechanisms and for the development of new antibiotics and β-

lactamase inhibitors.[1] Centa, a chromogenic cephalosporin, serves as an excellent substrate

for these studies.[5][6][7][8] Upon hydrolysis by β-lactamase, the β-lactam ring of Centa is

cleaved, causing a distinct color change from light yellow to chrome yellow.[9][10] This change

can be quantified spectrophotometrically by monitoring the increase in absorbance at 405 nm,

providing a direct measure of enzyme activity.[5][10]

Centa is readily hydrolyzed by a broad spectrum of β-lactamases, making it a versatile tool for

kinetic studies and enzyme characterization.[5][6][7][8] Unlike some other chromogenic

substrates, Centa is highly soluble in aqueous buffers, simplifying experimental setup.[5] These

application notes provide a detailed protocol for the quantitative analysis of β-lactamase using
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Centa, including data presentation and visualization of the experimental workflow and

enzymatic reaction.

Data Presentation
The following tables summarize the kinetic parameters of various β-lactamases with Centa as

a substrate. This data is essential for comparative analysis and for designing kinetic

experiments.

Table 1: Kinetic Parameters of Class A, C, and D β-Lactamases with Centa

Enzyme Class K_m_ (μM) k_cat_ (s⁻¹)
k_cat_/K_m_
(μM⁻¹s⁻¹)

SHV-1 A 40 7 0.18

TEM-1 A 130 1800 14

M. tuberculosis A 1100 4.5 0.004

S. aureus PC1 A 23 2500 110

E. cloacae 908R C 65 1.5 0.023

P99 C 60 1.5 0.025

AmpC C 70 1.2 0.017

OXA-10 D 3000 450 0.15

OXA-2 D 95 13 0.14

Data compiled from published research.[5]

Table 2: Kinetic Parameters of Class B Metallo-β-Lactamases with Centa
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Enzyme Class K_m_ (μM) k_cat_ (s⁻¹)
k_cat_/K_m_
(μM⁻¹s⁻¹)

B. cereus BcII B 6000 - -

IMP-1 B 400 200 0.5

CfiA B 7 5.7 0.8

VIM-1 B 4.5 31 6.9

Data compiled from published research. Note: For some enzymes, only the K_m_ value was

determined as Centa acts as a competitive inhibitor.[5]

Experimental Protocols
This section provides a detailed methodology for the quantitative analysis of β-lactamase

activity using Centa.

Materials
Centa substrate

Purified β-lactamase enzyme or bacterial crude extract

50 mM Sodium Phosphate buffer, pH 7.0

For metallo-β-lactamases: 100 µM ZnSO₄ in the phosphate buffer

Spectrophotometer (plate reader or cuvette-based) capable of reading absorbance at 405

nm

Microplates (96-well, clear, flat-bottom) or quartz cuvettes

Pipettes and sterile, nuclease-free pipette tips

Nuclease-free water

Methods
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1. Reagent Preparation

Centa Stock Solution: Prepare a stock solution of Centa in 50 mM sodium phosphate buffer

(pH 7.0). The high solubility of Centa in aqueous buffers allows for a wide range of stock

concentrations.[5] A typical stock concentration is 1-10 mM. Store the stock solution

protected from light at 4°C for short-term use or at -20°C for long-term storage.

Enzyme Dilution: Dilute the purified β-lactamase or bacterial crude extract in 50 mM sodium

phosphate buffer (pH 7.0) to a concentration that will result in a linear rate of substrate

hydrolysis over the desired time course. The optimal enzyme concentration should be

determined empirically.

2. Assay Procedure

Set up the reaction mixture:

In a microplate well or a cuvette, add the appropriate volume of 50 mM sodium phosphate

buffer (pH 7.0). For metallo-β-lactamases, use the buffer supplemented with 100 µM

ZnSO₄.[5]

Add the desired volume of the Centa stock solution to achieve the final substrate

concentration. The final concentration should ideally be around the K_m_ value of the

enzyme, but can be varied for kinetic studies.

The total reaction volume can be adjusted as needed (e.g., 100 µL for a 96-well plate or 1

mL for a cuvette).

Initiate the reaction:

Add the diluted β-lactamase enzyme to the reaction mixture to start the reaction.

Mix gently by pipetting or shaking.

Monitor the reaction:

Immediately start monitoring the increase in absorbance at 405 nm (Δɛ = +6,400

M⁻¹cm⁻¹) over time using a spectrophotometer.[5] Alternatively, the decrease in
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absorbance at 346 nm (Δɛ = -2,500 M⁻¹cm⁻¹) can be monitored.[5]

Record the absorbance at regular intervals (e.g., every 30 seconds) for a period during

which the reaction rate is linear.

Data Analysis:

Plot the absorbance at 405 nm against time.

Determine the initial velocity (V₀) of the reaction from the linear portion of the curve (slope

of the line).

Convert the change in absorbance per unit time (ΔAbs/min) to the rate of substrate

hydrolysis (µmol/min) using the Beer-Lambert law: Rate (µmol/min) = (ΔAbs/min) / (ε * l) *

V * 10⁶ where:

ε is the molar extinction coefficient of the product at 405 nm (6,400 M⁻¹cm⁻¹)[5]

l is the path length of the cuvette or the well (in cm)

V is the total reaction volume (in L)

To determine the kinetic parameters (K_m_ and V_max_), perform the assay with varying

concentrations of Centa and fit the data to the Michaelis-Menten equation.

Visualizations
The following diagrams illustrate the enzymatic reaction and the experimental workflow.
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Caption: Enzymatic hydrolysis of Centa by β-lactamase.
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Caption: Experimental workflow for β-lactamase activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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